(2-Fluorophenyl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone

• IUPAC Name: (2-fluorophenyl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C18H20FN3O2/c1-13-9-20-18(21-10-13)24-12-14-5-4-8-22(11-14)17(23)15-6-2-3-7-16(15)19/h2-3,6-7,9-10,14H,4-5,8,11-12H2,1H3
• InChI Key: KNNDTKROHNKKAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC2CCCN(C2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C18H20FN3O2
• Molecular Weight: 329.4 g/mol

Description

(2-Fluorophenyl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone, also known as FPM, is a synthetic compound that has gained attention in the scientific research community due to its potential as a pharmacological tool. FPM is a piperidine derivative that has been shown to exhibit potent activity at the dopamine transporter, making it a potential candidate for the development of new treatments for neurological disorders.

Mechanism of Action

(2-Fluorophenyl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone acts as a dopamine transporter inhibitor, which means that it blocks the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can have a range of effects on neurotransmission and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. One study found that this compound increased dopamine levels in the striatum, which is a brain region that is involved in motor control and reward processing. Another study found that this compound increased locomotor activity in rats, which suggests that it may have stimulant-like effects.

Advantages and Limitations for Lab Experiments

One advantage of using (2-Fluorophenyl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone in lab experiments is that it has a well-defined mechanism of action, which makes it a useful tool for studying dopamine neurotransmission. However, one limitation is that this compound has not been extensively studied in humans, which means that its effects on human physiology are not well understood.

Future Directions

There are several potential future directions for research on (2-Fluorophenyl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone. One area of interest is the development of new treatments for neurological disorders such as Parkinson's disease and ADHD. Another area of interest is the use of this compound as a tool for studying dopamine neurotransmission and the effects of dopamine on behavior. Additionally, further research is needed to understand the long-term effects of this compound on human physiology and behavior.

Synthesis Methods

(2-Fluorophenyl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone can be synthesized using a multi-step process that involves the reaction of various reagents. The first step involves the synthesis of 2-fluorobenzaldehyde, which is then reacted with 5-methylpyrimidine-2-carboxylic acid to form 2-fluoro-5-(2-formylphenyl)pyrimidine. This intermediate is then reacted with 1-(piperidin-1-yl)methanamine to form this compound.

Scientific Research Applications

(2-Fluorophenyl)-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methanone has been the subject of several scientific studies due to its potential as a pharmacological tool. One study found that this compound exhibited potent activity at the dopamine transporter, making it a potential candidate for the development of new treatments for neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).